Cas no 66644-79-9 (1-(2-Bromo-4-Methylphenyl)-2-Thiourea)

• Product Name: 1-(2-Bromo-4-Methylphenyl)-2-Thiourea
• CAS No: 66644-79-9
• MF: C₈H₉BrN₂S
• MW: 245.139459371567
• MDL: MFCD00041147
• CID: 90343
• PubChem ID: 4011538
• Update Time: 2025-09-20

1-(2-Bromo-4-Methylphenyl)-2-Thiourea Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methylphenylthiourea
• (2-bromo-4-methylphenyl)thiourea
• 1-(2-Bromo-4-methylphenyl)-2-thiourea
• SCHEMBL6926816
• 2-bromo-4-methylphenyl thiourea
• DTXSID60398516
• C8H9BrN2S
• 2-bromo-4-methylphenyl-thiourea
• QBTARKBNALVKLA-UHFFFAOYSA-N
• MFCD00041147
• BS-4543
• 2-bromo-4-methylphenylthiourea, AldrichCPR
• CS-0315701
• FT-0611465
• D85870
• 66644-79-9
• AKOS002986873
• 1-(2-Bromo-4-methylphenyl)thiourea
• 1-(2-Bromo-4-Methylphenyl)-2-Thiourea

• MDL： MFCD00041147
• Inchi： 1S/C8H9BrN2S/c1-5-2-3-7(6(9)4-5)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
• InChI Key： QBTARKBNALVKLA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1NC(N)=S
• BRN： 2719238

Computed Properties

• Exact Mass: 243.96700
• Monoisotopic Mass: 243.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Color/Form: White solid
• Melting Point: 174-176°C
• PSA: 70.14000
• LogP: 3.18630
• Solubility: Insoluble in water

1-(2-Bromo-4-Methylphenyl)-2-Thiourea Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 22-36
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1